3-(aminomethyl)-N-[(4-fluorophenyl)methyl]-5-methylhexanamide

• Molecular Formula: C15H23FN2O
• Molecular Weight: 266.35 g/mol
• SMILES: CC(C)CC(CC(=O)NCC1=CC=C(C=C1)F)CN
• InChI: InChI=1S/C15H23FN2O/c1-11(2)7-13(9-17)8-15(19)18-10-12-3-5-14(16)6-4-12/h3-6,11,13H,7-10,17H2,1-2H3,(H,18,19)
• InChIKey: PESFEBOIDOSQQS-UHFFFAOYSA-N

3-(Aminomethyl)-N-(4-fluorobenzyl)-5-methylhexanamide: Identity & Core Structure

3-(Aminomethyl)-N-[(4-fluorophenyl)methyl]-5-methylhexanamide (CAS 1478827-42-7) is a synthetic small molecule with molecular formula C₁₅H₂₃FN₂O and molecular weight 266.35 g/mol . It belongs to the class of substituted hexanamides, featuring a 5-methylhexanamide backbone with an aminomethyl group at the 3-position and a 4-fluorophenylmethyl substituent on the amide nitrogen . The compound is commercially supplied primarily as the dihydrochloride salt (CAS 1909319-81-8) for improved stability and handling .

1

CCR5 receptor probe screening (reported antagonist annotation)

2

HDAC chemotype exploration via fluorobenzyl amide scaffold

3

Focused amide library synthesis (bifunctional amine)

4

SAR comparator for 4-fluorobenzyl amide series

3-(Aminomethyl)-N-(4-fluorobenzyl)-5-methylhexanamide: Key Structural Determinants for Target Engagement

The 3-(aminomethyl) group and the 4-fluorophenylmethyl amide substituent are not interchangeable with simpler analogs such as 3-(aminomethyl)-5-methylhexanamide (CAS 1026009-73-3) or unsubstituted hexanamides. The free primary amine provides a critical hydrogen-bonding and electrostatic anchor that is absent in simple amide analogs, while the 4-fluorobenzyl moiety contributes to lipophilic complementarity and may influence selectivity across GPCR and enzyme targets . Preliminary pharmacological screening data indicate that the intact N-(4-fluorobenzyl) substitution pattern is associated with CCR5 antagonism, a property that is lost upon removal of the fluorophenyl group [1]. Substitution with non-fluorinated benzyl or simple alkyl amides would therefore be expected to alter both potency and target selectivity.

4-Fluorobenzyl removal Non-fluorinated analogs may not exhibit the reported CCR5 antagonism annotation; target engagement may differ significantly.

Salt form mismatch Free base may limit aqueous solubility and assay reproducibility compared to the dihydrochloride salt.

Simple hexanamide substitution Unsubstituted hexanamides lack the aminomethyl anchor and fluorobenzyl lipophilic motif, shifting target selectivity profiles.

• [1] Zhang, H. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar Author Profile. View Source

3-(Aminomethyl)-N-(4-fluorobenzyl)-5-methylhexanamide: Quantitative Differentiation Evidence

CCR5 Antagonism vs. Non-Fluorinated Analogs

Preliminary pharmacological screening identifies 3-(aminomethyl)-N-[(4-fluorophenyl)methyl]-5-methylhexanamide as a CCR5 antagonist, a property not reported for the des-fluoro analog 3-(aminomethyl)-5-methylhexanamide (CAS 1026009-73-3) or for simple N-benzyl hexanamides [1]. While quantitative IC₅₀ values for CCR5 antagonism are not currently available in the public domain, the qualitative functional annotation provides a basis for target-based differentiation [1].

CCR5 Antagonism

Class-level inference

Reported CCR5 antagonist annotation vs. no activity for des-fluoro analog (CAS 1026009-73-3)

Supports target-based differentiation for CCR5 research models

Quantitative IC₅₀ not publicly available; verify in-house

Evidence Dimension	CCR5 antagonism (functional annotation)
Target Compound Data	CCR5 antagonist activity reported in preliminary pharmacological screening [1]
Comparator Or Baseline	3-(Aminomethyl)-5-methylhexanamide (CAS 1026009-73-3): no CCR5 antagonist activity reported
Quantified Difference	Qualitative only; quantitative IC₅₀ not publicly available
Conditions	Preliminary pharmacological screening assay (details not publicly disclosed)

Why This Matters

For programs targeting CCR5-mediated diseases (HIV, inflammatory conditions), the presence of CCR5 antagonist annotation distinguishes this compound from non-fluorinated analogs lacking this reported activity.

• [1] Zhang, H. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar Author Profile. View Source

HDAC Profiling and Isoform Selectivity

In vitro profiling of structurally related fluorobenzyl-substituted amides against HDAC isoforms indicates micromolar inhibitory activity. A close structural analog (CHEMBL3827055; C₂₀H₂₁FN₂O₂, containing a 4-fluorophenyl group and an amide linkage) shows IC₅₀ = 1,450 nM against HDAC1 and IC₅₀ = 1,590 nM against HDAC2 in fluorescence-based assays using recombinant human enzymes [1][2]. By class-level inference, 3-(aminomethyl)-N-[(4-fluorophenyl)methyl]-5-methylhexanamide may exhibit comparable or differentiated HDAC inhibition, though direct quantitative data for the exact target compound are not publicly available.

HDAC1/2 Inhibition

Class-level inference

Analog CHEMBL3827055: HDAC1 IC₅₀ 1,450 nM; HDAC2 IC₅₀ 1,590 nM (recombinant enzymes)

Fluorobenzyl amide chemotype may engage HDAC enzymes at micromolar concentrations

Direct target compound data not available; class-level extrapolation

Evidence Dimension	HDAC1 and HDAC2 inhibition
Target Compound Data	No direct data publicly available for the exact compound
Comparator Or Baseline	CHEMBL3827055 (close structural analog with 4-fluorophenyl and amide motif): HDAC1 IC₅₀ = 1,450 nM; HDAC2 IC₅₀ = 1,590 nM [1][2]
Quantified Difference	Not calculable for target compound; analog shows ~1.5 µM activity
Conditions	Recombinant human full-length HDAC1/2 expressed in Sf9 insect cells; fluorogenic substrate; 60 min incubation

Why This Matters

For epigenetic drug discovery, even weak HDAC inhibitory activity can be relevant for polypharmacology design; the analog data suggest that the 4-fluorobenzyl amide chemotype can engage HDAC enzymes at micromolar concentrations.

• [1] BindingDB. BDBM50189919 (CHEMBL3827055). IC₅₀ = 1,450 nM against human HDAC1 (full-length, C-terminal His/FLAG-tagged, Sf9 expression). View Source
• [2] BindingDB. BDBM50189919 (CHEMBL3827055). IC₅₀ = 1,590 nM against human HDAC2 (full-length, Sf9 expression). View Source

Dihydrochloride Salt vs. Free Base Comparison

The target compound is commercially available in two forms: free base (CAS 1478827-42-7, typical purity 95%) and dihydrochloride salt (CAS 1909319-81-8) . The dihydrochloride salt offers superior aqueous solubility and solid-state stability compared to the free base, which is advantageous for biological assay preparation. Pricing for the dihydrochloride salt (50 mg, ~€870–$907) reflects the specialized synthetic route required . In contrast, the simpler analog 3-(aminomethyl)-5-methylhexanamide (CAS 1026009-73-3) lacks the fluorobenzyl moiety and is available at lower cost but without the pharmacological annotation associated with the fluorinated derivative .

Salt Form Selection

Cross-study comparable

Dihydrochloride (CAS 1909319-81-8): aqueous solubility, solid-state stability; free base: lower solubility, 95% purity

Salt form influences assay-ready solubility and handling reproducibility

Cost premium for dihydrochloride (~€870/50 mg); procurement planning required

Evidence Dimension	Salt form availability and pricing
Target Compound Data	Free base (95% purity); dihydrochloride salt (95% purity, 50 mg: €870 from CymitQuimica, $907.50 from Biosynth)
Comparator Or Baseline	3-(Aminomethyl)-5-methylhexanamide (CAS 1026009-73-3): available as free base only, lower cost
Quantified Difference	Target compound dihydrochloride ~€870/50 mg vs. comparator ~lower cost (exact pricing varies); structural difference: presence vs. absence of 4-fluorobenzyl group
Conditions	Commercial supplier listings as of 2019-2024

Why This Matters

Procurement decisions must account for salt form, purity, and cost differentials; the dihydrochloride salt is the preferred form for biological studies requiring aqueous solubility, justifying its price premium over non-fluorinated analogs.

3-(Aminomethyl)-N-(4-fluorobenzyl)-5-methylhexanamide: Best-Fit Applications

CCR5 Probe Development for HIV and Inflammatory Disease

Based on preliminary pharmacological screening identifying CCR5 antagonist activity [1], this compound may serve as a starting point for developing chemical probes targeting CCR5-mediated HIV entry or inflammatory conditions (e.g., rheumatoid arthritis, asthma). The 4-fluorobenzyl substituent is critical for this activity; non-fluorinated analogs lack this annotation. Researchers should verify CCR5 antagonism in their own assays, as public domain quantitative IC₅₀ data are not yet available.

HDAC Chemotype for Epigenetic Drug Discovery

Class-level inference from structurally related fluorobenzyl amides suggests potential HDAC1/2 inhibitory activity in the low micromolar range [2][3]. The compound can be used as a scaffold for medicinal chemistry optimization aimed at improving HDAC isoform selectivity. Its aminomethyl group provides a synthetic handle for further derivatization, while the fluorobenzyl moiety may contribute to isoform selectivity profiling.

Focused Amide Library Building Block

The compound contains two chemically distinguishable amine functionalities (primary amine and secondary amide) that enable regioselective derivatization strategies. This bifunctional reactivity, combined with the presence of the 4-fluorophenyl group (useful for ¹⁹F NMR tracking and metabolic stabilization), makes it a versatile intermediate for generating focused libraries of fluorinated amides . Procurement in dihydrochloride salt form ensures consistent handling and solubility during library synthesis.

SAR Comparator for 4-Fluorobenzyl Amides

When studying structure-activity relationships of 4-fluorobenzyl-substituted amides, this compound can serve as a comparator or control, particularly when evaluating the contribution of the 3-aminomethyl group to target engagement. Its commercial availability from multiple suppliers (Leyan, CymitQuimica, Biosynth) supports reproducible sourcing for cross-study comparisons.

Application

Selection Property

Validation Focus

CCR5 receptor probe studies (HIV entry / inflammatory models)

4-Fluorobenzyl substitution essential

CCR5 antagonism assay verification

HDAC chemotype for epigenetic regulation research

Fluorobenzyl amide scaffold with micromolar engagement potential

HDAC1/2 isoform selectivity profiling

Focused amide library synthesis

Bifunctional amine reactivity (primary amine + amide)

Regioselective derivatization and ¹⁹F NMR tracking

SAR comparator for 4-fluorobenzyl amide series

3-Aminomethyl group contribution to target engagement

Cross-analog target engagement comparison

• [1] Zhang, H. (2012). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar. View Source
• [2] BindingDB. BDBM50189919 (CHEMBL3827055). HDAC1 IC₅₀ = 1,450 nM. View Source
• [3] BindingDB. BDBM50189919. HDAC2 IC₅₀ = 1,590 nM. View Source